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Compound of Interest

Compound Name: Ephedrine hemihydrate

Cat. No.: B12720224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of ephedrine hemihydrate. The information is curated to support research,
development, and formulation activities involving this active pharmaceutical ingredient (API). All
guantitative data is presented in structured tables for ease of comparison, and detailed
experimental methodologies are provided for key analytical techniques.

Chemical and Physical Properties

Ephedrine hemihydrate is the hydrated form of ephedrine, a sympathomimetic amine
commonly used for its bronchodilator and decongestant properties. The presence of water
molecules in its crystal structure influences its physical and chemical characteristics.
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Property Value Reference

) bis((1R,2S)-2-(methylamino)-1-
Chemical Name [1]
phenylpropan-1-ol);hydrate

Molecular Formula C20H32N203 [1]

Molecular Weight 348.5 g/mol [1]

CAS Number 50906-05-3 [1]
Waxy solid, crystals, or

Appearance [2]
granules

Melting Point 40 - 42 °C [2][3]

pKa 9.6 [3]

Crystal Structure

The crystal structure of ephedrine hemihydrate has been determined by X-ray diffraction. It
crystallizes in the orthorhombic space group C 2 2 21. The unit cell parameters are provided in
the table below.

Crystal

Space . . . Refere
Syste a(A) b (A) c (A) o (°) B (°) y (°)

Group nce
m
Orthorh

) C2222 7.3639 11.2551 24.1442 90 90 a0 [1]

ombic

Solubility Profile

The solubility of ephedrine is influenced by the solvent, temperature, and pH. While specific
quantitative data for the hemihydrate form is limited, the solubility of anhydrous ephedrine
provides a close approximation. Ephedrine is generally soluble in water and polar organic
solvents.
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Solvent Solubility Temperature (°C) Reference
Water 56.9 g/L 25 [4]

Water 63.6 g/L 30 [4]

Water 1 g in approx. 20 mL - [4]

Ethanol 1gin0.2mL - [4]
Chloroform Soluble - [2]

Ether Soluble - [2]
Petroleum Ether Nearly Insoluble

Stability

Ephedrine hemihydrate is known to be sensitive to light and gradually decomposes upon
exposure.[2] Solutions of ephedrine salts have been found to be stable for extended periods at
room temperature.[5] For solid-state stability, it is recommended to store ephedrine
hemihydrate in a cool, dark place in a well-closed container.[2]

Spectroscopic Data

Spectroscopic techniques are essential for the identification and characterization of ephedrine
hemihydrate.

Infrared (IR) Spectroscopy

The IR spectrum of ephedrine displays characteristic peaks corresponding to its functional
groups. While a specific spectrum for the hemihydrate is not readily available, the spectrum of
ephedrine would show:

e O-H stretching: A broad band in the region of 3200-3600 cm~1, indicative of the hydroxyl
group and the presence of water.

e N-H stretching: A peak in the region of 3100-3500 cm~1.

e C-H stretching (aromatic and aliphatic): Peaks in the region of 2800-3100 cm~1.
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e C=C stretching (aromatic): Peaks around 1450-1600 cm~1.

e C-O stretching: A peak in the region of 1000-1200 cm—1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to elucidate the molecular structure of ephedrine.
Predicted *H NMR spectral data in D20 shows characteristic shifts for the protons in the
molecule.[6] The actual spectrum of the hemihydrate may show slight variations due to the
crystalline environment and the presence of water.

Experimental Protocols

The following sections detail the methodologies for key experiments used in the
characterization of ephedrine hemihydrate.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and other thermal transitions of ephedrine
hemihydrate.

Methodology:

o Accurately weigh 2-5 mg of the ephedrine hemihydrate sample into an aluminum pan.
o Crimp the pan with a lid. An empty, crimped pan is used as a reference.

e Place the sample and reference pans into the DSC instrument.

e Heat the sample at a constant rate, typically 10 °C/min, under a nitrogen purge (20-50
mL/min).

» Record the heat flow as a function of temperature. The melting point is determined from the
onset or peak of the endothermic event.

Thermogravimetric Analysis (TGA)

TGA is employed to determine the water content of ephedrine hemihydrate.
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Methodology:

Accurately weigh 5-10 mg of the ephedrine hemihydrate sample into a TGA pan.

Place the pan onto the TGA balance.

Heat the sample at a controlled rate, typically 10 °C/min, under a nitrogen atmosphere.

Record the mass loss as a function of temperature. The percentage of water is calculated
from the weight loss step corresponding to the dehydration event.

X-Ray Powder Diffraction (XRPD)

XRPD is used to analyze the crystal structure and identify the polymorphic form of ephedrine
hemihydrate.

Methodology:

e Grind the ephedrine hemihydrate sample to a fine powder.

o Pack the powder into a sample holder.

e Mount the sample holder in the XRPD instrument.

o Expose the sample to monochromatic X-rays (typically Cu Ka radiation).
e Scan the sample over a range of 28 angles (e.g., 5° to 40°).

e The resulting diffraction pattern is a fingerprint of the crystalline solid and can be compared
to reference patterns for identification.

Mechanism of Action

Ephedrine is a sympathomimetic amine with a mixed mechanism of action. It acts both directly
on adrenergic receptors and indirectly by promoting the release of norepinephrine from
sympathetic neurons.[4]
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Caption: Mechanism of action of ephedrine.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a hydrated pharmaceutical solid like ephedrine hemihydrate.
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Caption: Workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Ephedrine Hemihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12720224#physicochemical-properties-of-ephedrine-
hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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